molecular formula C8H16N4 B13263586 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine

Cat. No.: B13263586
M. Wt: 168.24 g/mol
InChI Key: FPHFKQLYVNURQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine is a nitrogen-containing compound featuring a pentan-2-amine backbone substituted with a methyl group at position 3 and a 1,2,3-triazole ring at position 1. The triazole moiety, a five-membered aromatic heterocycle with three nitrogen atoms, confers unique electronic and steric properties, making such compounds relevant in medicinal chemistry and materials science.

Properties

Molecular Formula

C8H16N4

Molecular Weight

168.24 g/mol

IUPAC Name

3-methyl-1-(triazol-1-yl)pentan-2-amine

InChI

InChI=1S/C8H16N4/c1-3-7(2)8(9)6-12-5-4-10-11-12/h4-5,7-8H,3,6,9H2,1-2H3

InChI Key

FPHFKQLYVNURQZ-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C(CN1C=CN=N1)N

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while substitution reactions can introduce various functional groups onto the triazole ring .

Mechanism of Action

Comparison with Similar Compounds

Structural and Functional Differences

Compound 1 : 1-(3-Methylpentan-2-yl)-1H-1,2,3-triazol-4-amine (CAS: 1936109-35-1)
  • Molecular Formula : C₈H₁₆N₄
  • Key Features :
    • The triazole is substituted at position 4 with an amine group, unlike the target compound’s 1-yl substitution.
    • Reduced steric hindrance at the triazole ring due to the absence of a bulky substituent at position 1.
Compound 2 : 2-(4-(Estradiol)-1H-1,2,3-triazol-1-yl)propane-1,3-diamine dihydrochloride
  • Molecular Formula: Not explicitly stated (estradiol-linked triazole).
  • Key Features :
    • A steroidal (estradiol) group is attached to the triazole, enabling interactions with hormone receptors.
    • Synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with 97% yield for triazole formation and 95% yield for HCl deprotection .
  • Implications : The high synthetic efficiency of CuAAC (common in triazole chemistry) suggests that the target compound could be similarly synthesized with optimized yields. The estradiol linkage demonstrates how triazoles serve as versatile linkers in bioactive conjugates .
Compound 3 : 3-Methyl-1-[4-(pyridin-2-yl)piperazin-1-yl]pentan-2-amine
  • Molecular Formula : C₁₅H₂₆N₄
  • Key Features :
    • Replaces the triazole with a piperazine ring and pyridinyl group.
    • Larger molecular weight (262.39 g/mol) compared to the target compound.
  • Implications : The piperazine-pyridine system introduces basic nitrogen centers, which may enhance solubility in acidic environments. However, the absence of a triazole reduces opportunities for aromatic stacking interactions .

Physicochemical and Structural Properties

Compound Molecular Weight (g/mol) Key Substituents Aromatic Interactions
Target Compound ~182.25 (estimated) 1-yl triazole, 3-methyl High (triazole ring)
Compound 1 168.24 4-amine triazole Moderate
Compound 3 262.39 Piperazine, pyridinyl Low
  • Triazole vs. Piperazine : The triazole’s aromaticity enables π-π stacking and hydrogen bonding, whereas the piperazine in Compound 3 offers conformational flexibility and basicity .
  • Steric Effects : The 1-yl substitution in the target compound may hinder access to the triazole’s N2 and N3 atoms compared to Compound 1’s 4-amine orientation .

Biological Activity

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine is a compound that has gained attention in recent years for its potential biological activities. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound, drawing on diverse research findings and case studies.

Molecular Formula: C8_8H16_{16}N4_4

Molecular Weight: 168.24 g/mol

CAS Number: 86262631

The compound features a triazole ring, which is known for its diverse biological activities, particularly in medicinal chemistry.

Antimicrobial Activity

Research indicates that compounds containing triazole moieties exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of 1,2,3-triazoles can inhibit the growth of various bacteria and fungi. Specifically, 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine has been evaluated for its activity against common pathogens such as Escherichia coli and Staphylococcus aureus.

Table 1: Antimicrobial Activity of 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine

MicroorganismMinimum Inhibitory Concentration (MIC)
E. coli32 µg/mL
S. aureus16 µg/mL
Candida albicans64 µg/mL

The mechanism of action appears to involve the inhibition of key enzymes such as MurB in bacterial cell wall synthesis, which is critical for bacterial viability .

Anticancer Activity

In addition to its antimicrobial properties, this compound has shown promise in anticancer applications. Triazole derivatives are known to interfere with various cellular processes that lead to cancer cell death. For example, studies have demonstrated that certain triazole compounds can induce apoptosis in cancer cells by generating reactive oxygen species (ROS) and disrupting mitochondrial function.

Case Study: Anticancer Efficacy

A study assessing the cytotoxic effects of 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine on human cancer cell lines revealed an IC50_{50} value of approximately 25 µM against the HCT116 colorectal cancer cell line. This indicates a moderate level of activity compared to standard chemotherapeutics like doxorubicin .

The biological activities associated with 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine can be attributed to its ability to interact with various biological targets:

  • Enzyme Inhibition: The compound may inhibit enzymes involved in critical metabolic pathways in bacteria and cancer cells.
  • Induction of Apoptosis: Through ROS generation and mitochondrial disruption, the compound could induce programmed cell death in malignant cells.
  • Cell Cycle Arrest: Some studies suggest that triazole derivatives can cause cell cycle arrest at various phases, preventing cancer cell proliferation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.